Cas no 60124-17-6 (12-Deoxywithastramonolide)

• Product Name: 12-Deoxywithastramonolide
• CAS No: 60124-17-6
• Molecular Formula: C₂₈H₃₈O₆
• Molecular Weight: 470.59772
• MDL: MFCD03788778
• CID: 837065
• PubChem ID: 329770309

12-Deoxywithastramonolide Properties

Names and Identifiers

• Ergosta-2,24-dien-26-oic acid, 6,7-epoxy-5,22,27-trihydroxy-1-oxo-, δ-lactone, (5α,6α,7α,22R)-
• 12­Deoxy withastramonolide
• 12-Deoxywithastramonolide
• Baimantuoluoside C
• WITHASTRAMONOLIDE, 12-DEOXY-(P)
• WITHASTRAMONOLIDE, 12-DEOXY-(SH)
• 27-Hydroxywithanolide B
• (5α,6α,7α,22R)-6,7-Epoxy-5,22,27-trihydroxy-1-oxoergosta-2,24-dien-26-oic acid δ-lactone
• Baimantuoluoside C aglycone
• XD164984
• HY-N7195
• CS-0104616
• E88828
• 12-Deoxywithastramonolide, analytical standard
• AKOS040761398
• MS-28703
• 60124-17-6
• (1S,2S,4S,5R,10R,11S,14R,15R,18S)-5-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• CHEBI:183967
• DTXSID60659533
• PD064883
• (1S,2S,4S,5R,10R,11S,14R,15R,18S)-5-HYDROXY-15-[(1S)-1-[(2R)-5-(HYDROXYMETHYL)-4-METHYL-6-OXO-2,3-DIHYDROPYRAN-2-YL]ETHYL]-10,14-DIMETHYL-3-OXAPENTACYCLO[9.7.0.0(2),?.0?,(1)?.0(1)?,(1)?]OCTADEC-7-EN-9-ONE
• DA-71279

• MDL： MFCD03788778
• InChIKey： AWVMHXZWAKRDGG-MEBIVHGNSA-N
• Inchi： InChI=1S/C28H38O6/c1-14-12-20(33-25(31)16(14)13-29)15(2)17-7-8-18-22-19(9-11-26(17,18)3)27(4)21(30)6-5-10-28(27,32)24-23(22)34-24/h5-6,15,17-20,22-24,29,32H,7-13H2,1-4H3/t15-,17+,18-,19-,20+,22-,23-,24-,26+,27-,28-/m0/s1
• SMILES： CC1=C(CO)C(=O)O[C@H](C1)[C@@H](C)[C@H]2CC[C@H]3[C@H]4[C@H](CC[C@]23C)[C@@]5(C)C(=O)C=CC[C@@]5([C@@H]6[C@H]4O6)O

Computed Properties

• Exact Mass: 470.26700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 470.26683893g/mol
• Heavy Atom Count: 34
• Complexity: 999
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• LogP: 3.35290
• PSA: 96.36000
• Color/Form: Powder
• Density: 1.253

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives